Cas no 2172267-10-4 (1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol)

• Product name: 1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol
• CAS No: 2172267-10-4
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 6547324
• PubChem ID: 165590473

1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol
• 2172267-10-4
• EN300-1631399
• 1-[1-(hydroxymethyl)cyclopentyl]-3,3-dimethylcyclohexan-1-ol

• Inchi： 1S/C14H26O2/c1-12(2)6-5-9-14(16,10-12)13(11-15)7-3-4-8-13/h15-16H,3-11H2,1-2H3
• InChI Key： CQRDZBAMGPLCJC-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)(C)C1)C1(CO)CCCC1

Computed Properties

• Exact Mass: 226.193280068g/mol
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol

Introduction to 1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol (CAS No. 2172267-10-4)

1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol (CAS No. 2172267-10-4) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of cyclohexanols and features a cyclopentyl and cyclohexyl ring system, along with a hydroxymethyl group, which imparts specific chemical and biological activities.

The molecular structure of 1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol is characterized by its cyclohexane ring substituted with two methyl groups at the 3,3 positions and a cyclopentyl ring attached to the 1-position. The hydroxymethyl group is attached to the cyclopentyl ring, adding a hydrophilic character to the molecule. This unique arrangement of functional groups provides the compound with a combination of hydrophobic and hydrophilic properties, making it an interesting candidate for various chemical and biological studies.

In terms of its physical properties, 1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol is typically a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound's melting point and other physical parameters have been determined through standard analytical techniques, contributing to its characterization in the literature.

The synthesis of 1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol has been reported using various methodologies. One common approach involves the reaction of a cyclopentyl derivative with a suitable cyclohexane precursor, followed by functional group manipulation to introduce the hydroxymethyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential applications in drug discovery and development.

In the realm of medicinal chemistry, 1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol has shown promise as a lead compound for the development of novel therapeutic agents. Studies have indicated that this compound exhibits significant biological activity against certain pathogens and diseases. For instance, research has demonstrated its potential as an antiviral agent against specific viral strains, making it a valuable candidate for further investigation in antiviral drug development.

Beyond its antiviral properties, 1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol has also been explored for its anti-inflammatory effects. In vitro studies have shown that it can modulate key inflammatory pathways, suggesting its potential use in treating inflammatory diseases such as arthritis and other autoimmune disorders. These findings have sparked interest among researchers and pharmaceutical companies looking to develop new treatments for these conditions.

The pharmacokinetic properties of 1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol have also been studied to understand its behavior in biological systems. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Further preclinical studies are ongoing to optimize these properties and enhance the compound's efficacy and safety.

In addition to its therapeutic applications, 1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol has found use in other areas of chemistry and materials science. Its unique molecular structure makes it an attractive building block for the synthesis of more complex molecules with diverse functionalities. For example, it can be used as a precursor for the preparation of polymers with tailored properties or as a ligand in coordination chemistry.

The environmental impact of 1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol is another important consideration. While no significant environmental concerns have been reported thus far, ongoing research is being conducted to ensure that its production and use are sustainable and environmentally friendly. This includes evaluating its biodegradability and potential impact on ecosystems.

In conclusion, 1-1-(hydroxymethyl)cyclopentyl-3,3-dimethylcyclohexan-1-ol (CAS No. 2172267-10-4) is a multifaceted compound with promising applications in pharmaceuticals, medicinal chemistry, materials science, and beyond. Its unique structural features and biological activities make it an exciting area of research for scientists and industry professionals alike. As further studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.